Cas no 2870645-89-7 (Cyclobutanecarboxylic acid, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]- )

• Product Name: Cyclobutanecarboxylic acid, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]-
• CAS No: 2870645-89-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5563153
• Update Time: 2025-10-23

Cyclobutanecarboxylic acid, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]cyclobutanecarboxylic acid (ACI)
• Cyclobutanecarboxylic acid, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]-

• Inchi： 1S/C10H15NO4/c1-3-6-15-9(14)11-10(8(12)13)5-4-7(10)2/h3,7H,1,4-6H2,2H3,(H,11,14)(H,12,13)
• InChI Key： XIQPRDICJLCQLX-UHFFFAOYSA-N
• SMILES： O=C(NC1(C(C)CC1)C(O)=O)OCC=C

Additional information on Cyclobutanecarboxylic acid, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]-

Cyclobutanecarboxylic Acid, 2-Methyl-1-[[(2-Propen-1-Yloxy)Carbonyl]Amino]: A Comprehensive Overview

Cyclobutanecarboxylic acid, also known as gamma-butyrolactone, is a four-membered cyclic ester that has garnered significant attention in the fields of organic chemistry and pharmacology. The compound in question, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]cyclobutanecarboxylic acid, is a derivative of this core structure, with modifications that enhance its functional properties. This compound, identified by the CAS number 2870645-89-7, represents an intriguing intersection of structural complexity and functional versatility.

The structure of this compound is characterized by a cyclobutane ring, which is inherently strained due to its four-membered nature. This strain can influence both the physical and chemical properties of the molecule, making it a subject of interest in studies on ring strain effects. The substitution pattern further complicates the structure: the presence of a methyl group at the 2-position introduces steric effects, while the [(2-propen-1-yloxy)carbonyl]amino group adds complexity to the functional groups present. These features collectively contribute to the compound's unique reactivity and potential applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Techniques such as enantioselective synthesis and catalytic asymmetric reactions have been pivotal in achieving high yields and enantiomeric excesses, which are critical for pharmaceutical applications. The synthesis of 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]cyclobutanecarboxylic acid involves multi-step processes that highlight the ingenuity of modern chemical synthesis. Researchers have employed strategies such as ring-opening reactions, Michael additions, and peptide coupling to assemble this molecule with precision.

The functional groups present in this compound—namely, the amino group and the carbonyl group—suggest potential applications in drug design. Amino acids are fundamental building blocks of proteins, and analogs like this one could serve as lead compounds in medicinal chemistry. The [(2-propen-1-yloxy)carbonyl]amino group introduces additional functionality, potentially enabling interactions with biological targets such as enzymes or receptors. Recent studies have explored the use of similar compounds as inhibitors of proteolytic enzymes, highlighting their potential role in disease treatment.

In terms of physical properties, cyclobutanecarboxylic acid derivatives generally exhibit lower melting points compared to their five or six-membered ring counterparts due to reduced van der Waals interactions. However, the presence of polar groups like the amino and carbonyl groups can increase intermolecular hydrogen bonding, thereby elevating melting points. This balance between structural rigidity and flexibility is crucial for determining the compound's solubility and bioavailability—key factors in pharmaceutical development.

The biological activity of this compound has been a focal point of recent research. In vitro studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving kinases and phosphatases. These findings underscore its potential as a therapeutic agent in conditions characterized by dysregulated signaling, such as cancer and inflammatory diseases. Furthermore, computational modeling has provided insights into its binding affinity with target proteins, offering a roadmap for optimization through medicinal chemistry approaches.

Safety considerations are paramount when working with any chemical compound. While there is no indication that CAS No 2870645-89-7 poses significant hazards under normal handling conditions, proper precautions should be taken to avoid exposure. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthesis or manipulation.

In conclusion, 2-methyl-1-[[(2-propen-1-yloxy)carbonyl]amino]cyclobutanecarboxylic acid represents a fascinating example of how structural complexity can be harnessed to achieve functional diversity. Its synthesis showcases the capabilities of modern organic chemistry, while its biological activity suggests promising avenues for future research and application in drug discovery.